Cas no 1461715-52-5 (3-{bicyclo2.2.1heptan-2-yl}propanal)

• Product Name: 3-{bicyclo2.2.1heptan-2-yl}propanal
• CAS No: 1461715-52-5
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 4727355
• PubChem ID: 24972658
• Update Time: 2025-06-14

3-{bicyclo2.2.1heptan-2-yl}propanal Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo[2.2.1]heptan-2-yl}propanal
• 3-(2-norbornyl)propionaldehyde
• NE36500
• 3-(6-bicyclo[2.2.1]heptanyl)-propionaldehyde
• 3-{bicyclo2.2.1heptan-2-yl}propanal

• Inchi： 1S/C10H16O/c11-5-1-2-9-6-8-3-4-10(9)7-8/h5,8-10H,1-4,6-7H2
• InChI Key： NWPURTQHDQJYPZ-UHFFFAOYSA-N
• SMILES： O=CCCC1CC2CCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Topological Polar Surface Area: 17.1

Additional information on 3-{bicyclo2.2.1heptan-2-yl}propanal

Recent Advances in the Study of 3-{Bicyclo[2.2.1]heptan-2-yl}propanal (CAS: 1461715-52-5) and Its Applications in Chemical Biology and Medicine

The compound 3-{bicyclo[2.2.1]heptan-2-yl}propanal (CAS: 1461715-52-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the synthetic versatility of 3-{bicyclo[2.2.1]heptan-2-yl}propanal, particularly in the context of scaffold diversification for medicinal chemistry. The bicyclo[2.2.1]heptane (norbornane) core provides a rigid framework that can enhance binding affinity and selectivity in target interactions. Researchers have developed novel synthetic routes to this compound, including asymmetric catalytic methods that improve yield and enantiomeric purity, which are critical for pharmaceutical applications.

In terms of biological activity, preliminary investigations suggest that derivatives of 3-{bicyclo[2.2.1]heptan-2-yl}propanal exhibit promising activity against several disease targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound act as potent inhibitors of inflammatory enzymes such as cyclooxygenase-2 (COX-2), with improved selectivity profiles compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs). These findings open new avenues for the development of safer anti-inflammatory agents.

Another area of active research involves the use of 3-{bicyclo[2.2.1]heptan-2-yl}propanal as a building block for prodrug design. Its aldehyde functionality allows for facile conjugation with various drug molecules, enabling the creation of targeted delivery systems. Recent work has explored its application in cancer therapeutics, where it serves as a linker for antibody-drug conjugates (ADCs), enhancing tumor specificity and reducing off-target effects.

Mechanistic studies have also shed light on the compound's interactions at the molecular level. Computational modeling and X-ray crystallography data reveal that the bicyclic structure induces favorable conformational changes in protein binding pockets, which may explain its enhanced pharmacological properties. These insights are guiding the rational design of next-generation derivatives with optimized pharmacokinetic profiles.

Despite these advances, challenges remain in the clinical translation of 3-{bicyclo[2.2.1]heptan-2-yl}propanal-based therapeutics. Issues such as metabolic stability and formulation optimization require further investigation. Ongoing research is addressing these limitations through structural modifications and advanced delivery systems.

In conclusion, 3-{bicyclo[2.2.1]heptan-2-yl}propanal represents a promising scaffold in medicinal chemistry with diverse applications. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development in drug discovery programs. Future research directions may include expanding its utility in other therapeutic areas such as neurodegenerative diseases and antimicrobial agents, as well as exploring its potential in chemical biology probes for target identification and validation.